Cas no 1806336-79-7 (3,5-Dimethoxy-2-fluorobenzylamine)

3,5-Dimethoxy-2-fluorobenzylamine structure
1806336-79-7 structure
Product Name:3,5-Dimethoxy-2-fluorobenzylamine
CAS No:1806336-79-7
MF:C9H12FNO2
MW:185.195486068726
CID:4790887
Update Time:2023-08-17

3,5-Dimethoxy-2-fluorobenzylamine Chemical and Physical Properties

Names and Identifiers

    • 3,5-Dimethoxy-2-fluorobenzylamine
    • Inchi: 1S/C9H12FNO2/c1-12-7-3-6(5-11)9(10)8(4-7)13-2/h3-4H,5,11H2,1-2H3
    • InChI Key: ARRMQWXRZQJFRZ-UHFFFAOYSA-N
    • SMILES: FC1C(=CC(=CC=1CN)OC)OC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 157
  • XLogP3: 0.8
  • Topological Polar Surface Area: 44.5

3,5-Dimethoxy-2-fluorobenzylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A012000433-250mg
3,5-Dimethoxy-2-fluorobenzylamine
1806336-79-7 97%
250mg
494.40 USD 2021-05-31
Alichem
A012000433-500mg
3,5-Dimethoxy-2-fluorobenzylamine
1806336-79-7 97%
500mg
782.40 USD 2021-05-31
Alichem
A012000433-1g
3,5-Dimethoxy-2-fluorobenzylamine
1806336-79-7 97%
1g
1,475.10 USD 2021-05-31
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